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Compound of Interest

Compound Name: Terpinyl formate

Cat. No.: B1604867

An In-depth Technical Guide to Terpinyl Formate: Chemical and Physical Properties

Abstract

Terpinyl formate is a monoterpenoid ester recognized for its characteristic floral and fruity
aroma.[1] This document provides a comprehensive overview of the chemical and physical
properties of terpinyl formate, tailored for researchers, scientists, and professionals in drug
development. It includes a detailed summary of its physicochemical parameters, spectroscopic
data, and insights into its biological activities. Methodologies for property determination are
outlined, and logical and experimental workflows are visually represented.

Chemical and Physical Properties

Terpinyl formate is a clear to pale yellow liquid.[1] It is an ester synthesized from a-terpineol
and formic acid.[1] The fundamental chemical and physical properties of terpinyl formate are
summarized below.

Identification and Structure
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Property Value Source
2-(4-methylcyclohex-3-en-1-

IUPAC Name [2]
yl)propan-2-yl formate

CAS Number 2153-26-6 [3]

Molecular Formula C11H1802 [31[41[5]

Molecular Weight 182.26 g/mol [2][5]

Canonical SMILES CC1l=CCcC(Ccr)c(cycyoc=0 [2]
IPYLQIQMGUZFCK-

InChliKey [21[3]
UHFFFAOYSA-N

Physical and Chemical Properties

Property Value Source
Colorless to pale yellow clear

Appearance o [1114]
liquid
Floral, fruity, with notes of

Odor . [1][4][6]
lavender, cypress, and citrus

Boiling Point 213-225 °C at 760 mmHg [2][6]

Density 0.981 g/mL at 25°C [7]

Specific Gravity 0.977 to 0.983 at 25.00 °C [6][8]

Refractive Index

1.467 to 1.473 at 20.00 °C

[2](8]

Flash Point 97.22 °C (207.00 °F) [6][8]
N Very slightly soluble in water;
Solubility ] [2][41[6]
soluble in alcohol
logP (o/w) 3.313 (estimated) [6]

Experimental Protocols
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Detailed experimental protocols for the determination of the physicochemical properties of
terpinyl formate are based on standard analytical chemistry techniques.

e Gas Chromatography-Mass Spectrometry (GC-MS): This technique is essential for
determining the purity of terpinyl formate and for identifying any isomers or impurities. The
Kovats Retention Index, a key parameter in GC, has been reported for terpinyl formate on

standard non-polar and polar columns.[2][3]

o Methodology: A sample of terpinyl formate is vaporized and injected into the gas
chromatograph. The sample is carried by an inert gas through a capillary column. The
separation of components is based on their boiling points and interactions with the
stationary phase of the column. The eluted components are then detected by a mass
spectrometer, which provides information on their molecular weight and fragmentation

pattern, allowing for identification and quantification.
» Density and Specific Gravity Determination:

o Methodology: A pycnometer or a digital density meter is used for this measurement. The
pycnometer is a flask with a specific volume that is weighed empty, then filled with the
sample and weighed again. The density is calculated from the mass and volume of the

sample at a controlled temperature.
» Refractive Index Measurement:

o Methodology: An Abbe refractometer is typically used to measure the refractive index. A
small amount of the liquid sample is placed on the prism of the refractometer. The
instrument measures the angle at which light is refracted as it passes from the prism into
the sample, which is then converted to the refractive index value at a specified

temperature.
¢ Flash Point Determination:

o Methodology: A closed-cup method, such as the Tag Closed-Cup (TCC) tester, is used to
determine the flash point. The sample is heated in a closed cup, and an ignition source is
periodically introduced into the vapor space. The flash point is the lowest temperature at

which the vapors ignite.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1604867?utm_src=pdf-body
https://www.benchchem.com/product/b1604867?utm_src=pdf-body
https://www.benchchem.com/product/b1604867?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Terpinyl-formate
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2153266&Mask=2000
https://www.benchchem.com/product/b1604867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Biological Activity and Potential Applications

Terpinyl formate has demonstrated several biological activities that are of interest to the drug
development community.

o Antimicrobial Properties: Research indicates that terpinyl formate exhibits antimicrobial
activity.[4][9] The proposed mechanism involves the disruption of the microbial cell
membrane, leading to cell lysis and death.[9] This property makes it a candidate for inclusion
in topical medications for skin infections.[4]

o Antioxidant Activity: The compound is known to scavenge free radicals and reactive oxygen
species, which helps to protect cells from oxidative damage.[9]

o Therapeutic Potential: Studies are ongoing to explore the therapeutic applications of terpinyl
formate.[9] It is being investigated for its potential in addressing respiratory conditions such
as asthma and bronchitis.[4] The mechanism of action may involve interactions with specific
receptors or enzymes to modulate their activity.[9]

Safety and Handling

For safe handling of terpinyl formate, it is recommended to use personal protective
equipment, including gloves and safety goggles.[1] Work should be conducted in a well-
ventilated area or under a fume hood.[1] The substance should be stored in a cool, dry, and
dark place in airtight containers, away from heat and strong oxidizing agents.[1] Safety data
sheets (SDS) provide comprehensive information on handling, toxicity, and storage.[1]

Mandatory Visualizations
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Caption: Experimental workflow for the synthesis and characterization of terpinyl formate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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